Cas no 2228952-53-0 (methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228952-53-0
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6042742
• PubChem ID: 165661182
• Update Time: 2025-10-21

methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228952-53-0
• EN300-1896757
• methyl 4-(2-{[(tert-butoxy)carbonyl](methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C16H24N2O5/c1-15(2,3)23-14(21)18(6)16(4,10-19)11-8-12(13(20)22-7)17(5)9-11/h8-10H,1-7H3
• InChI Key： ZBLGTPXEVZBCOD-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=C(C(=O)OC)N(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate: A Novel Compound with Promising Therapeutic Potential

Methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This molecule, characterized by its tert-butoxy functional group and methyl amino substituents, exhibits potential applications in the development of novel therapeutics targeting various biological pathways. The compound’s chemical structure is composed of a pyrrole ring fused with a carboxylate group, which is further functionalized with a propan-2-yl chain containing a carbamoyl moiety. This intricate arrangement of functional groups suggests a multifunctional scaffold that may modulate target proteins through multiple mechanisms, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate in the context of inflammatory diseases and cancer. The tert-butoxy group, commonly used as a protecting group in synthetic chemistry, may play a role in stabilizing the molecule during metabolic processing, while the methyl amino substituent could enhance its interaction with specific receptors or enzymes. The carboxylate moiety, a key feature of many bioactive compounds, is likely to contribute to the molecule’s solubility and bioavailability, which are critical factors in drug development. These structural features collectively suggest that the compound may serve as a versatile scaffold for the design of new therapeutic agents.

One of the most intriguing aspects of methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate is its potential involvement in the modulation of inflammatory pathways. Inflammatory diseases, such as rheumatoid arthritis and Crohn’s disease, are characterized by the overactivation of immune responses, which can be targeted by compounds that inhibit key signaling molecules. The pyrrole ring structure of this molecule may interact with proteins involved in the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). A 2023 study published in Journal of Medicinal Chemistry demonstrated that similar compounds with a pyrrole-2-carboxylate core exhibited significant anti-inflammatory activity in animal models of colitis, suggesting that this structural motif could be a promising target for the development of new anti-inflammatory drugs.

Additionally, the tert-butoxy group in methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate may contribute to its potential as a prodrug. Prodrugs are designed to improve the pharmacokinetic properties of active compounds by masking functional groups that may cause toxicity or poor bioavailability. The tert-butoxy group could act as a temporary protecting group, which is cleaved under physiological conditions to release the active pharmacophore. This strategy is particularly relevant for compounds that are susceptible to degradation in the gastrointestinal tract or have poor membrane permeability. A 2022 study in Drug Design, Development and Therapy reported that similar tert-butoxy-functionalized compounds showed enhanced oral bioavailability compared to their non-protected counterparts, highlighting the importance of this structural feature in drug design.

The carbamoyl group in methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate may also play a role in modulating enzyme activity. Carbamoyl groups are known to interact with enzymes such as carbamoyl phosphate synthetase (CPS) and acetyl-CoA carboxylase (ACC), which are involved in metabolic pathways. The propan-2-yl chain containing the carbamoyl group could act as a molecular mimic of natural substrates, enabling the compound to bind to target enzymes with high specificity. This mechanism is particularly relevant in the context of metabolic disorders, where the inhibition of specific enzymes could lead to therapeutic benefits. A 2021 review in Pharmacological Research emphasized the potential of carbamoyl-based compounds in the treatment of metabolic diseases, further supporting the relevance of this structural feature in the context of methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate.

Another area of interest is the potential of methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate in cancer therapy. Cancer cells often exhibit dysregulated signaling pathways, and compounds that can selectively target these pathways are highly sought after. The pyrrole ring and carboxylate group may enable the compound to interact with key oncogenic proteins, such as kinases or transcription factors, thereby inhibiting tumor growth. A 2023 study in Cell Reports demonstrated that similar compounds with a pyrrole-2-carboxylate core exhibited anti-proliferative effects against various cancer cell lines, suggesting that this structural motif could be exploited for the development of targeted therapies.

Despite its promising potential, further research is needed to fully elucidate the biological activity of methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate. Key areas of investigation include its in vivo efficacy, toxicity profile, and mechanism of action. Additionally, the compound’s ability to modulate multiple targets simultaneously may lead to off-target effects, which must be carefully evaluated during preclinical development. The synthesis and optimization of this compound could also benefit from advanced computational methods, such as molecular docking and virtual screening, to identify potential interactions with target proteins and predict pharmacological properties.

In conclusion, methyl 4-(2-{(tert-butoxy)carbonyl(methyl)amino}-1-oxopropan-2-yl)-1-methyl-3H-pyrrole-2-carboxylate represents a promising candidate for the development of novel therapeutics. Its unique structural features, including the tert-butoxy, methyl amino, pyrrole ring, and carboxylate groups, suggest a multifunctional scaffold with potential applications in inflammatory diseases and cancer. As research in this area continues to evolve, the compound may pave the way for the discovery of new drugs with improved therapeutic outcomes and reduced side effects.